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Compound of Interest

Compound Name: N-Heptylformamide

Cat. No.: B3054345 Get Quote

Introduction

N-Heptylformamide is a chemical compound with the molecular formula C8H17NO.[1] This

guide provides a comprehensive overview of its health and safety information, intended for

researchers, scientists, and professionals in drug development. The following sections detail

the known hazards, safe handling procedures, and emergency response protocols associated

with this compound.

Chemical and Physical Properties
A summary of the key physical and chemical properties of N-Heptylformamide is provided in

the table below. This information is essential for understanding its behavior under various

laboratory conditions.

Property Value

Molecular Formula C8H17NO

Molecular Weight 143.23 g/mol

CAS Number 59734-16-6

IUPAC Name N-heptylformamide

Synonyms Formamide, N-heptyl-; NSC-406065
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Hazard Identification and Classification
N-Heptylformamide is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are related to irritation of the skin, eyes, and respiratory tract.[1]

GHS Classification

Hazard Class Category Pictogram Signal Word
Hazard
Statement

Skin

Corrosion/Irritatio

n

2 ! Warning
H315: Causes

skin irritation

Serious Eye

Damage/Eye

Irritation

2A ! Warning

H319: Causes

serious eye

irritation

Specific Target

Organ Toxicity

(Single

Exposure)

3 ! Warning

H335: May

cause respiratory

irritation

Precautionary Statements

A comprehensive list of precautionary statements is provided by the ECHA C&L Inventory.[1]

Key recommendations include:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.
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P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

Safe Handling and Storage Workflow
Proper handling and storage are crucial to minimize the risks associated with N-
Heptylformamide. The following diagram outlines a logical workflow for its safe management

in a laboratory setting.

A logical workflow for the safe handling of N-Heptylformamide.

First Aid Measures
In the event of exposure to N-Heptylformamide, immediate and appropriate first aid is critical.

The following diagram outlines the recommended procedures for different routes of exposure.

First aid measures for different exposure routes of N-Heptylformamide.

Experimental Protocols: Skin Irritation Assessment
Given that N-Heptylformamide is classified as a skin irritant, a relevant experimental protocol

for its assessment is the OECD Test Guideline 439: In Vitro Skin Irritation: Reconstructed

Human Epidermis (RhE) Test Method. This in vitro test is a validated alternative to traditional

animal testing for the identification of skin irritants.

Principle of the Test

The test chemical is applied topically to a three-dimensional Reconstructed Human Epidermis

(RhE) model. This model consists of non-transformed, human-derived epidermal keratinocytes

cultured to form a multi-layered, highly differentiated model of the human epidermis. The

viability of the RhE tissue after exposure to the test chemical is measured and compared to a

negative control. A reduction in tissue viability below a certain threshold indicates that the

chemical is a skin irritant.

Methodology Outline

Preparation of RhE Tissues: Commercially available RhE tissues are pre-incubated in a

defined culture medium.
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Application of the Test Chemical: A small volume or weight of the undiluted test chemical is

applied uniformly to the surface of the RhE tissue. For solid chemicals, the surface is

moistened with a small amount of water or saline to ensure good contact.

Exposure Period: The tissues are exposed to the test chemical for a defined period, typically

60 minutes.

Rinsing: After the exposure period, the test chemical is carefully washed from the tissue

surface with a buffered saline solution.

Post-Exposure Incubation: The tissues are transferred to fresh culture medium and

incubated for a further 42 hours.

Viability Assessment: Cell viability is determined using the MTT assay. Tissues are incubated

with MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), which is converted

by mitochondrial dehydrogenases in viable cells to a blue formazan salt.

Extraction and Measurement: The formazan salt is extracted from the tissues, and the optical

density is measured spectrophotometrically.

Data Analysis: The viability of the test chemical-treated tissues is expressed as a percentage

of the negative control-treated tissues. A mean tissue viability of ≤ 50% is used to classify the

test chemical as a skin irritant.

Personal Protective Equipment (PPE)
When handling N-Heptylformamide, appropriate personal protective equipment is mandatory

to prevent exposure.

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat, long pants, and closed-toe shoes.

Respiratory Protection: In cases where ventilation is inadequate or there is a risk of aerosol

formation, a NIOSH-approved respirator with an organic vapor cartridge should be used.
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Fire-Fighting Measures
In the event of a fire involving N-Heptylformamide, the following measures should be taken:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

water spray.

Specific Hazards: Thermal decomposition may produce toxic fumes, including carbon

monoxide, carbon dioxide, and nitrogen oxides.

Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and

full protective gear.

Accidental Release Measures
For spills of N-Heptylformamide:

Evacuate the Area: Remove all personnel from the immediate vicinity of the spill.

Ensure Adequate Ventilation: Work in a well-ventilated area, preferably in a chemical fume

hood.

Contain the Spill: Use an inert absorbent material (e.g., vermiculite, sand, or earth) to contain

the spill.

Collect the Spilled Material: Carefully collect the absorbed material into a labeled, sealed

container for disposal.

Clean the Area: Decontaminate the spill area with a suitable cleaning agent.

Dispose of Waste: Dispose of the collected waste in accordance with institutional and local

regulations.

Disclaimer: This guide is intended for informational purposes only and should not be

considered a substitute for a formal safety data sheet (SDS) or professional safety training.

Always consult the most up-to-date SDS for N-Heptylformamide and follow all institutional and

regulatory safety guidelines when handling this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N-Heptylformamide | C8H17NO | CID 347402 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [N-Heptylformamide: A Technical Health and Safety
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3054345#health-and-safety-information-for-n-
heptylformamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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